Cas no 865288-04-6 (4-(dimethylamino)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(dimethylamino)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 865288-04-6
• Molecular Formula: C₁₅H₁₄N₄O₂S
• Molecular Weight: 314.362261295319
• CID: 5882429
• PubChem ID: 2104508

4-(dimethylamino)-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Properties

Names and Identifiers

• 4-(dimethylamino)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-(dimethylamino)-N-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-
• VU0489190-1
• 4-(dimethylamino)-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(dimethylamino)-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• F1374-1032
• 865288-04-6
• AKOS024608080

• InChIKey： LDHUOUPWYBILKO-UHFFFAOYSA-N
• Inchi： 1S/C15H14N4O2S/c1-19(2)11-7-5-10(6-8-11)13(20)16-15-18-17-14(21-15)12-4-3-9-22-12/h3-9H,1-2H3,(H,16,18,20)
• SMILES： C(NC1=NN=C(C2SC=CC=2)O1)(=O)C1=CC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 314.08374688g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 314.08374688g/mol
• Heavy Atom Count: 22
• Complexity: 388
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 99.5Ų

Experimental Properties

• pka: 11.39±0.70(Predicted)
• Density: 1.364±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives